Cas no 1006812-69-6 (N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide
• CAS No: 1006812-69-6
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6551742
• Update Time: 2025-05-19

N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide
• Acetamide, N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]-

• Inchi： 1S/C20H21N3O3S/c1-14-9-10-18(26-3)16(11-14)22-19(24)13-27(25)20-21-12-17(23(20)2)15-7-5-4-6-8-15/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key： XEQTVWLEQWQVQW-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1OC)(=O)CS(C1N(C)C(C2=CC=CC=C2)=CN=1)=O

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• pka: 11.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide

Professional Introduction to N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide (CAS No. 1006812-69-6)

N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1006812-69-6, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements to potentially exhibit a wide range of biological activities. The structural composition of this molecule, featuring a sulfinyl group linked to a phenyl ring and an imidazole moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The phenyl ring in N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide is an essential pharmacophore that contributes to the compound's binding affinity and specificity. The presence of both methoxy and methyl substituents on the phenyl ring enhances its hydrophobicity and electronic properties, which are crucial for interactions with biological targets. This feature aligns with the growing trend in drug design towards the use of structurally diverse and optimized aromatic systems to improve pharmacological profiles.

The sulfinyl group, another key structural element in this compound, plays a pivotal role in modulating its biological activity. Sulfoxides and sulfones are well-documented for their ability to interact with various enzymes and receptors, often leading to potent pharmacological effects. In N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide, the sulfinyl group is strategically positioned to interact with biological targets, potentially enhancing the compound's efficacy and selectivity.

The imidazole moiety in the structure is particularly noteworthy, as it is a common pharmacophore found in numerous bioactive molecules. Imidazoles are known for their ability to interact with a variety of biological targets, including enzymes and receptors, often leading to significant therapeutic effects. The presence of a methyl group on the imidazole ring further modulates its electronic properties, enhancing its potential for biological activity. This feature makes N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide an intriguing candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more accurately predict the biological activity of complex molecules like N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-yl)sulfinyl]acetamide. These tools have allowed for the identification of potential binding sites and interaction patterns with biological targets, providing valuable insights into the compound's mechanism of action. Such computational studies are crucial for guiding experimental efforts and optimizing lead compounds for therapeutic applications.

In vitro studies have begun to elucidate the potential pharmacological properties of N-(2-methoxy-5-methylphenyl)-2-[(1-methyl-5-phenyl-1H-imidazol-2-y lsulfinyl)]acetamide. Initial results suggest that this compound exhibits promising activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. These findings align with the growing interest in developing novel therapeutics that target these pathways.

The synthesis of N-(2-methoxy-5-methylphenyl)-2-[(1-methyl--5-pheny l-H^-imidazol - )sulfinylethanoamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to efficiently construct this complex molecule, paving the way for further exploration of its potential applications.

The development of new synthetic methodologies has been instrumental in facilitating the exploration of complex molecules like N-( oundiably enhanced our ability to access structurally diverse libraries for drug discovery. These advancements have not only improved the efficiency of synthesis but also allowed for greater control over molecular architecture, which is critical for optimizing pharmacological properties.

The future prospects for N-(< strong>) are exciting and multifaceted. Ongoing research aims to further elucidate its mechanism of action through both computational and experimental approaches. Additionally, efforts are underway to optimize its chemical structure for improved potency, selectivity, and pharmacokinetic properties. These studies hold promise for translating this compound into novel therapeutic agents that could address unmet medical needs.

The integration of interdisciplinary approaches, combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational science, is essential for unlocking the full potential of N-(< strong>) as a therapeutic agent. By leveraging these diverse fields, researchers can gain comprehensive insights into its structure-function relationships and develop innovative strategies for drug development.

In conclusion, N-(< strong>) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structural features position it as a promising candidate for further exploration in drug discovery. Through continued research and development efforts across multiple disciplines, this compound holds great promise for contributing to the development of novel therapeutics that address critical unmet medical needs.